Cas no 59215-66-6 (1H-Pyrrole-2,5-dicarbonitrile)

• Product Name: 1H-Pyrrole-2,5-dicarbonitrile
• CAS No: 59215-66-6
• MF: C₆H₃N₃
• MW: 117.108120203018
• MDL: MFCD12923747
• CID: 1114583
• PubChem ID: 575891
• Update Time: 2025-04-20

1H-Pyrrole-2,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dicarbonitrile
• 59215-66-6
• AXTFVVDDOGBXBV-UHFFFAOYSA-N
• SCHEMBL3293710

• MDL： MFCD12923747
• Inchi： 1S/C6H3N3/c7-3-5-1-2-6(4-8)9-5/h1-2,9H
• InChI Key： AXTFVVDDOGBXBV-UHFFFAOYSA-N
• SMILES： N1C(C#N)=CC=C1C#N

Computed Properties

• Exact Mass: 117.03279
• Monoisotopic Mass: 117.032697108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• PSA: 63.37

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds